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Compound of Interest

Compound Name: Oxcarbazepine-d4

Cat. No.: B016642 Get Quote

Introduction

Oxcarbazepine-d4 is the deuterated form of Oxcarbazepine, an anticonvulsant drug used in

the treatment of epilepsy.[1] As a stable isotope-labeled internal standard, Oxcarbazepine-d4
is crucial for quantitative bioanalytical studies, such as mass spectrometry-based assays, to

ensure accuracy and precision.[1] Proper preparation of stock and working solutions is a critical

first step for reliable experimental results. These application notes provide detailed protocols for

the preparation, storage, and handling of Oxcarbazepine-d4 solutions for research purposes.

Quantitative Data Summary
The following tables summarize the key quantitative information for Oxcarbazepine-d4.

Table 1: Physicochemical Properties of Oxcarbazepine-d4
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Property Value Source

Molecular Formula C₁₅H₈D₄N₂O₂ [2]

Molecular Weight 256.29 g/mol [2]

Appearance White to pale orange solid [2]

Purity (HPLC) ≥97% [2]

Storage Temperature -20°C [2][3][4]

Stability (Solid) ≥4 years at -20°C [3]

Table 2: Solubility Data for Oxcarbazepine

Note: Specific solubility data for Oxcarbazepine-d4 is not readily available. The data presented

below is for the non-deuterated form, Oxcarbazepine, and is expected to be very similar for the

deuterated analog.

Solvent Solubility Source

Dimethylformamide (DMF) ~20 mg/mL [3]

Dimethyl Sulfoxide (DMSO) ~10 mg/mL [3]

Methanol Slightly soluble [2][5]

Chloroform Slightly soluble [2][5]

Dichloromethane Slightly soluble [5]

Acetone Slightly soluble [5]

Ethanol Practically insoluble [5]

Water Practically insoluble [5]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [3]
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Preparation of Oxcarbazepine-d4 Stock Solution (1
mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution of Oxcarbazepine-d4 in a

suitable organic solvent.

Materials:

Oxcarbazepine-d4 (solid)

Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), HPLC grade or higher

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Amber glass vials for storage

Procedure:

Equilibration: Allow the vial of solid Oxcarbazepine-d4 to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Oxcarbazepine-d4 (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution: Transfer the weighed solid into a Class A volumetric flask. Add a small amount of

the chosen solvent (DMF or DMSO) to dissolve the solid.

Mixing: Gently swirl the flask or vortex briefly to aid dissolution. If necessary, sonicate for 5-

10 minutes to ensure complete dissolution.
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Volume Adjustment: Once the solid is completely dissolved, add the solvent to the final

volume mark on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution into a clearly labeled amber glass vial. Store at -20°C.

Aqueous solutions are not recommended for storage for more than one day.[3]

Preparation of Oxcarbazepine-d4 Working Solutions
This protocol outlines the preparation of working solutions from the 1 mg/mL stock solution for

use in analytical methods such as HPLC or LC-MS/MS.

Materials:

Oxcarbazepine-d4 stock solution (1 mg/mL)

Appropriate diluent (e.g., mobile phase for HPLC, methanol, or acetonitrile)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Thawing: Remove the stock solution from the -20°C freezer and allow it to thaw completely

at room temperature.

Homogenization: Vortex the stock solution briefly to ensure it is well-mixed.

Serial Dilution: Perform serial dilutions of the stock solution to achieve the desired final

concentrations for your working solutions. For example, to prepare a 10 µg/mL working

solution from a 1 mg/mL stock:

Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.
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Add the diluent to the final volume mark.

Cap the flask and invert several times to mix thoroughly.

Example Dilutions: The following table provides examples for preparing a range of working

solution concentrations.

Table 3: Example Dilution Scheme for Working Solutions

Desired
Concentration

Volume of 1 mg/mL
Stock

Final Volume Diluent

100 µg/mL 1 mL 10 mL
Mobile

Phase/Methanol

10 µg/mL 100 µL 10 mL
Mobile

Phase/Methanol

1 µg/mL 10 µL 10 mL
Mobile

Phase/Methanol

100 ng/mL
10 µL of 10 µg/mL

solution
1 mL

Mobile

Phase/Methanol

Storage: Prepare working solutions fresh daily if possible. If short-term storage is necessary,

store in tightly sealed amber vials at 2-8°C. For aqueous-based working solutions, it is

recommended to use them within 24 hours.[3]

Visualizations
Experimental Workflow for Solution Preparation
The following diagram illustrates the sequential steps involved in the preparation of

Oxcarbazepine-d4 stock and working solutions.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Oxcarbazepine-d4 Solid

2. Dissolve in Organic Solvent (e.g., DMF, DMSO)

3. Vortex/Sonicate to Homogenize

4. Adjust to Final Volume

5. Store at -20°C

6. Thaw Stock Solution

Retrieve for Use

7. Perform Serial Dilutions with Appropriate Diluent

8. Vortex to Homogenize

9. Use for Analysis

Click to download full resolution via product page

Caption: Workflow for preparing Oxcarbazepine-d4 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b016642?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/oxcarbazepine-d4.html
https://www.usbio.net/biochemicals/O8240-01/OxcarbazepineDeuterated-1011Dihdyro10oxo5Hdibenzbfazepine5carboxamidedeuterated-TrileptalDeuterated
https://cdn.caymanchem.com/cdn/insert/17340.pdf
https://www.lgcstandards.com/MR/en/Oxcarbazepine-D4-Major-/p/TRC-O869252
https://pubchem.ncbi.nlm.nih.gov/compound/Oxcarbazepine
https://www.benchchem.com/product/b016642#preparation-of-oxcarbazepine-d4-stock-and-working-solutions
https://www.benchchem.com/product/b016642#preparation-of-oxcarbazepine-d4-stock-and-working-solutions
https://www.benchchem.com/product/b016642#preparation-of-oxcarbazepine-d4-stock-and-working-solutions
https://www.benchchem.com/product/b016642#preparation-of-oxcarbazepine-d4-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

